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Compound of Interest

Compound Name: 3-Chloro-5-methoxypyridine

CAS No.: 95881-83-7

Cat. No.: B183929

Get Quote

An In-depth Technical Guide to 3-Chloro-5-methoxypyridine for Advanced Chemical

Research

Abstract
This technical guide provides a comprehensive overview of 3-Chloro-5-methoxypyridine, a

pivotal heterocyclic building block in modern medicinal chemistry and drug discovery. The

document delineates its fundamental physicochemical properties, details robust synthetic

protocols and reactivity patterns, explores its application in the development of therapeutic

agents, and outlines critical safety and handling procedures. Designed for researchers,

chemists, and drug development professionals, this guide synthesizes theoretical principles

with practical, field-proven insights to facilitate its effective utilization in the laboratory.

Part 1: Core Physicochemical and Spectroscopic
Profile
A thorough understanding of a molecule's fundamental properties is the bedrock of its

successful application in synthesis. 3-Chloro-5-methoxypyridine is a substituted pyridine ring,

a structural motif prevalent in a vast number of FDA-approved drugs. The specific arrangement
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of its chloro and methoxy substituents imparts a unique electronic character that dictates its

reactivity and utility.

Key Molecular Identifiers and Properties
Quantitative data for 3-Chloro-5-methoxypyridine are summarized below. These values are

essential for stoichiometric calculations, analytical characterization, and regulatory

documentation.

Property Value Source

Molecular Formula C₆H₆ClNO [1][2]

Molecular Weight 143.57 g/mol [1][2]

CAS Number 95881-83-7 [1][2]

Appearance White to off-white solid

Boiling Point 198.4°C at 760 mmHg [3]

SMILES COc1cncc(Cl)c1 [2]

InChI Key
TXBHLLHHHQAFNN-

UHFFFAOYSA-N

Spectroscopic Fingerprint
The unambiguous identification of 3-Chloro-5-methoxypyridine relies on a combination of

spectroscopic methods. The expected data provides a reference for quality control and reaction

monitoring.

¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show three

distinct signals in the aromatic region corresponding to the protons on the pyridine ring, and

a singlet in the upfield region (~3.8-4.0 ppm) corresponding to the three protons of the

methoxy group.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display six unique

signals, one for each carbon atom. The chemical shifts will be influenced by the attached

atoms (Cl, O, N), providing a clear map of the carbon skeleton.
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Mass Spectrometry (MS): The mass spectrum will exhibit a characteristic isotopic pattern for

a monochlorinated compound. A molecular ion peak (M⁺) will appear at m/z 143.57,

accompanied by an (M+2)⁺ peak at approximately one-third the intensity, corresponding to

the natural abundance of the ³⁷Cl isotope.

Infrared (IR) Spectroscopy: The IR spectrum will feature characteristic absorption bands

including C-O stretching for the methoxy group, C-Cl stretching, and aromatic C=C and C=N

stretching vibrations from the pyridine ring.

Part 2: Synthesis, Reactivity, and Mechanistic
Considerations
The utility of a building block is defined by its accessibility and its reactivity. This section details

a validated synthetic approach and discusses the molecule's reactivity profile, which is crucial

for planning subsequent chemical transformations.

Recommended Synthetic Protocol
The most direct and reliable synthesis of 3-Chloro-5-methoxypyridine involves the

regioselective electrophilic chlorination of 3-methoxypyridine. The methoxy group acts as an

ortho-, para-director; however, in the pyridine ring system, its directing influence and the

inherent electronics of the ring favor substitution at the C2, C4, and C6 positions. The C5

position becomes accessible under specific conditions.

Experimental Workflow: Electrophilic Chlorination
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Caption: Workflow for the synthesis of 3-Chloro-5-methoxypyridine.
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Step-by-Step Methodology:

Reagent Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 1.0 equivalent of 3-methoxypyridine in anhydrous acetonitrile.

Chlorination: To the stirring solution, add N-Chlorosuccinimide (NCS) (1.05 equivalents)

portion-wise over 15 minutes. Causality Note: Portion-wise addition helps to control any

potential exotherm and maintain reaction selectivity.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption

of the starting material by Thin Layer Chromatography (TLC) using a suitable eluent system

(e.g., 20% ethyl acetate in hexanes). The reaction is typically complete within 4-6 hours.

Aqueous Workup: Once the starting material is consumed, quench the reaction by adding

deionized water. Transfer the mixture to a separatory funnel and extract three times with

ethyl acetate. Self-Validation: The formation of two distinct layers and the transfer of the

product to the organic phase confirms successful initial extraction.

Washing and Drying: Combine the organic layers and wash sequentially with saturated

sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude residue via flash column chromatography on silica gel, eluting

with a gradient of ethyl acetate in hexanes.

Final Validation: Combine the pure fractions and remove the solvent in vacuo. Confirm the

identity and purity of the resulting solid by NMR and MS analysis, comparing the data to the

expected spectroscopic fingerprint.

Reactivity Profile
The chloro-substituent at the 3-position is the primary handle for synthetic diversification,

making it an excellent substrate for palladium-catalyzed cross-coupling reactions. This

reactivity is fundamental to its role as a versatile building block.[4]

Suzuki-Miyaura Coupling: Reacts readily with aryl or heteroaryl boronic acids to form C-C

bonds, enabling the construction of complex biaryl structures.
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Buchwald-Hartwig Amination: Facilitates the formation of C-N bonds by coupling with a wide

range of primary and secondary amines, a key transformation in the synthesis of many

bioactive molecules.

Sonogashira Coupling: Can be coupled with terminal alkynes to introduce alkynyl moieties.

Part 3: Application in Drug Discovery and
Development
The pyridine scaffold is a "privileged structure" in medicinal chemistry, and the specific

functionalization of 3-Chloro-5-methoxypyridine makes it a valuable intermediate for

constructing novel drug candidates. The chloro and methoxy groups are not merely synthetic

handles; they play direct roles in modulating the properties of the final molecule.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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